Cas no 2098058-12-7 (6-cyclopropyl-7-(pyridin-4-yl)-1H-imidazo[1,2-b]pyrazole)

• Product Name: 6-cyclopropyl-7-(pyridin-4-yl)-1H-imidazo[1,2-b]pyrazole
• CAS No: 2098058-12-7
• MF: C₁₃H₁₂N₄
• MW: 224.26118183136
• CID: 5725479
• PubChem ID: 121215261
• Update Time: 2025-08-05

6-cyclopropyl-7-(pyridin-4-yl)-1H-imidazo[1,2-b]pyrazole Chemical and Physical Properties

Names and Identifiers

• starbld0025996
• 6-cyclopropyl-7-(pyridin-4-yl)-1H-imidazo[1,2-b]pyrazole
• F2198-8218
• 2098058-12-7
• 6-cyclopropyl-7-pyridin-4-yl-5H-imidazo[1,2-b]pyrazole
• AKOS026725847

• Inchi： 1S/C13H12N4/c1-2-10(1)12-11(9-3-5-14-6-4-9)13-15-7-8-17(13)16-12/h3-8,10,16H,1-2H2
• InChI Key： HLCDNWRRYAUHJS-UHFFFAOYSA-N
• SMILES： N1C(=C(C2C=CN=CC=2)C2=NC=CN12)C1CC1

Computed Properties

• Exact Mass: 224.106196400g/mol
• Monoisotopic Mass: 224.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46Ų

Additional information on 6-cyclopropyl-7-(pyridin-4-yl)-1H-imidazo[1,2-b]pyrazole

Comprehensive Overview of 6-Cyclopropyl-7-(Pyridin-4-yl)-1H-Imidazo[1,2-b]Pyrazole (CAS No. 2098058-12-7)

The compound 6-cyclopropyl-7-(pyridin-4-yl)-1H-imidazo[1,2-b]pyrazole (CAS No. 2098058-12-7) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This imidazo[1,2-b]pyrazole derivative is characterized by a fused bicyclic system incorporating a pyridine ring and a cyclopropyl substituent, which contribute to its diverse reactivity and binding properties. Researchers are particularly interested in its role as a scaffold for drug discovery, especially in targeting kinase inhibitors and modulating immune responses.

In recent years, the demand for novel heterocyclic compounds like 6-cyclopropyl-7-(pyridin-4-yl)-1H-imidazo[1,2-b]pyrazole has surged, driven by advancements in precision medicine and the need for targeted therapies. The pyridine moiety in this compound is a common pharmacophore found in FDA-approved drugs, enhancing its relevance in medicinal chemistry. Additionally, the cyclopropyl group is known to improve metabolic stability and bioavailability, making this compound a promising candidate for further development. Its CAS No. 2098058-12-7 is frequently searched in scientific databases, reflecting its growing importance in academic and industrial research.

One of the key applications of 6-cyclopropyl-7-(pyridin-4-yl)-1H-imidazo[1,2-b]pyrazole lies in its potential as a kinase inhibitor. Kinases are critical enzymes involved in signal transduction pathways, and their dysregulation is associated with various diseases, including cancer and inflammatory disorders. The imidazo[1,2-b]pyrazole core of this compound mimics ATP-binding sites, enabling it to competitively inhibit kinase activity. This mechanism has sparked interest in its use for developing next-generation therapeutics, particularly in oncology. Researchers are also exploring its utility in agrochemicals, where similar heterocyclic structures have shown efficacy as fungicides and herbicides.

The synthesis of 6-cyclopropyl-7-(pyridin-4-yl)-1H-imidazo[1,2-b]pyrazole involves multi-step organic reactions, often starting from commercially available pyridine derivatives. Modern synthetic approaches emphasize green chemistry principles, such as catalyst optimization and solvent reduction, to align with sustainability goals. Analytical techniques like NMR, HPLC, and mass spectrometry are employed to confirm the purity and identity of the compound, ensuring compliance with regulatory standards. Its CAS No. 2098058-12-7 serves as a unique identifier in patent filings and research publications, facilitating intellectual property protection and collaboration.

From a commercial perspective, the market for imidazo[1,2-b]pyrazole-based compounds is expanding, with pharmaceutical companies investing heavily in their development. The cyclopropyl and pyridine functionalities in this molecule enhance its drug-likeness, as evidenced by favorable Lipinski’s rule of five parameters. Furthermore, its potential applications in neurodegenerative diseases and autoimmune conditions are under investigation, addressing unmet medical needs. As the scientific community continues to explore its properties, 6-cyclopropyl-7-(pyridin-4-yl)-1H-imidazo[1,2-b]pyrazole is poised to play a pivotal role in future therapeutic innovations.

In conclusion, 6-cyclopropyl-7-(pyridin-4-yl)-1H-imidazo[1,2-b]pyrazole (CAS No. 2098058-12-7) represents a versatile and promising compound in the realm of medicinal and agrochemical research. Its structural complexity, combined with its potential biological activities, makes it a subject of intense study. Whether as a kinase inhibitor, a building block for drug design, or a component in sustainable agrochemicals, this compound exemplifies the intersection of chemistry and innovation. As research progresses, its impact on science and industry is expected to grow, solidifying its place in the landscape of modern chemical applications.